4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]aniline is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a thiazole-based small molecule that has been shown to have a range of biochemical and physiological effects. In
Scientific Research Applications
Polymer-Supported Syntheses of Heterocycles
Polymer-supported synthesis (SPS) techniques have been pivotal in preparing oxazine and thiazine derivatives, including those related to the chemical family of "4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]aniline." These methods enable the creation of compounds with variously functionalized oxazine and thiazine scaffolds. SPS facilitates the generation of diverse compounds bearing functionalized 1,2-oxazine, 1,3-oxazine, or 1,4-oxazine scaffolds and their corresponding thiazines, highlighting the continuous expansion of this field, particularly in the stereoselective synthesis of morpholines (Králová, Ručilová, & Soural, 2018).
Synthesis and Structural Properties of Novel Substituted Thiazolidinones
The reaction of chloral with substituted anilines leading to the formation of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones demonstrates the synthetic versatility of thiazolidinone scaffolds. This pathway opens avenues for exploring intermediate compounds that could be synthesized from chloral and amines, providing insights into the conformation and structural properties of the resulting products (Issac & Tierney, 1996).
Anticancer Drug Design with 4-Thiazolidinone-Bearing Hybrid Molecules
The research into 4-thiazolidinone-bearing hybrid molecules for anticancer drug design has been significant. These studies emphasize the application of molecular hybridization methodologies and strategies in designing small molecules as potential anticancer agents. The focus on scaffold hybridization, hybrid-pharmacophore approaches, and analogue-based drug design showcases the importance of 4-thiazolidinone cores in developing new therapeutic agents (Roszczenko et al., 2022).
Properties
IUPAC Name |
4-[4-(morpholin-4-ylmethyl)-1,3-thiazol-2-yl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS/c15-12-3-1-11(2-4-12)14-16-13(10-19-14)9-17-5-7-18-8-6-17/h1-4,10H,5-9,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AROIUJGUYGXUOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CSC(=N2)C3=CC=C(C=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.